Cas no 1704314-37-3 (4-2-(propan-2-yloxy)phenylbut-3-en-2-amine)
4-2-(propan-2-yloxy)phenylbut-3-en-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-2-(propan-2-yloxy)phenylbut-3-en-2-amine
- 1704314-37-3
- 4-[2-(propan-2-yloxy)phenyl]but-3-en-2-amine
- EN300-1854677
-
- Inchi: 1S/C13H19NO/c1-10(2)15-13-7-5-4-6-12(13)9-8-11(3)14/h4-11H,14H2,1-3H3/b9-8+
- InChI Key: VNWSDOBPBISYAN-CMDGGOBGSA-N
- SMILES: O(C1C=CC=CC=1/C=C/C(C)N)C(C)C
Computed Properties
- Exact Mass: 205.146664230g/mol
- Monoisotopic Mass: 205.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 35.2Ų
4-2-(propan-2-yloxy)phenylbut-3-en-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1854677-1g |
4-[2-(propan-2-yloxy)phenyl]but-3-en-2-amine |
1704314-37-3 | 1g |
$914.0 | 2023-09-18 | ||
| Enamine | EN300-1854677-5g |
4-[2-(propan-2-yloxy)phenyl]but-3-en-2-amine |
1704314-37-3 | 5g |
$2650.0 | 2023-09-18 | ||
| Enamine | EN300-1854677-10g |
4-[2-(propan-2-yloxy)phenyl]but-3-en-2-amine |
1704314-37-3 | 10g |
$3929.0 | 2023-09-18 | ||
| Enamine | EN300-1854677-0.05g |
4-[2-(propan-2-yloxy)phenyl]but-3-en-2-amine |
1704314-37-3 | 0.05g |
$768.0 | 2023-09-18 | ||
| Enamine | EN300-1854677-0.1g |
4-[2-(propan-2-yloxy)phenyl]but-3-en-2-amine |
1704314-37-3 | 0.1g |
$804.0 | 2023-09-18 | ||
| Enamine | EN300-1854677-0.25g |
4-[2-(propan-2-yloxy)phenyl]but-3-en-2-amine |
1704314-37-3 | 0.25g |
$840.0 | 2023-09-18 | ||
| Enamine | EN300-1854677-0.5g |
4-[2-(propan-2-yloxy)phenyl]but-3-en-2-amine |
1704314-37-3 | 0.5g |
$877.0 | 2023-09-18 | ||
| Enamine | EN300-1854677-1.0g |
4-[2-(propan-2-yloxy)phenyl]but-3-en-2-amine |
1704314-37-3 | 1g |
$1229.0 | 2023-06-01 | ||
| Enamine | EN300-1854677-2.5g |
4-[2-(propan-2-yloxy)phenyl]but-3-en-2-amine |
1704314-37-3 | 2.5g |
$1791.0 | 2023-09-18 | ||
| Enamine | EN300-1854677-5.0g |
4-[2-(propan-2-yloxy)phenyl]but-3-en-2-amine |
1704314-37-3 | 5g |
$3562.0 | 2023-06-01 |
4-2-(propan-2-yloxy)phenylbut-3-en-2-amine Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 4-2-(propan-2-yloxy)phenylbut-3-en-2-amine
Chemical Profile of 4-2-(propan-2-yloxy)phenylbut-3-en-2-amine (CAS No. 1704314-37-3)
4-2-(propan-2-yloxy)phenylbut-3-en-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1704314-37-3, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of amine derivatives featuring an aromatic ring substituted with an alkoxy and a butenylamine moiety. Its structural configuration suggests potential applications in medicinal chemistry, particularly in the development of novel bioactive molecules.
The molecular framework of 4-2-(propan-2-yloxy)phenylbut-3-en-2-amine consists of a phenyl ring linked to a propoxy group at the 2-position, further connected to a butenylamine chain at the 3-position. This unique arrangement of functional groups imparts distinct chemical properties that make it a valuable scaffold for synthetic exploration. The presence of both electron-donating and withdrawing groups within its structure allows for diverse interactions with biological targets, which is a critical consideration in drug design.
In recent years, there has been a growing interest in exploring heterocyclic compounds and their derivatives for therapeutic applications. The butenylamine moiety in this compound is particularly noteworthy, as it is known to exhibit pharmacological activity in various contexts. For instance, derivatives of butenylamine have been investigated for their potential role in modulating neurotransmitter systems, which could have implications in treating neurological disorders. The aromatic ring further enhances its pharmacophoric potential by allowing for π-stacking interactions and other non-covalent bindings with biological receptors.
The propan-2-yloxy substituent at the para position relative to the amine group introduces steric and electronic effects that can influence the compound's solubility, metabolic stability, and binding affinity. These factors are crucial in determining its suitability for further development into a drug candidate. Additionally, the butenyl chain provides a flexible linker that can be modified to optimize pharmacokinetic properties such as bioavailability and tissue distribution.
Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-2-(propan-2-yloxy)phenylbut-3-en-2-amine for biological activity. Molecular docking studies have been employed to predict how this molecule might interact with target proteins, providing insights into its potential therapeutic effects. Such virtual screening methods are complemented by experimental validation, where synthetic analogs are prepared and tested for efficacy and safety.
The synthesis of 4-2-(propan-2-yloxy)phenylbut-3-en-2-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, Grignard additions, and condensation reactions between appropriately functionalized precursors. The choice of reagents and reaction conditions significantly impacts the final product's quality, making process chemistry an integral part of its development.
In the context of drug discovery, the versatility of 4-2-(propan-2-yloxy)phenylbut-3-en-2-amine as a scaffold has been recognized by several research groups. Its ability to undergo further derivatization allows for the creation of libraries of compounds that can be screened for novel biological activities. This approach is particularly valuable in identifying lead compounds that can be refined through structure-based drug design or fragment-based approaches.
The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit properties relevant to inflammation modulation and central nervous system (CNS) activity. The interaction between its structural features and biological targets remains an area of active research, with potential implications for treating conditions such as neurodegenerative diseases or chronic inflammatory disorders.
As computational methods continue to improve, the virtual assessment of molecules like 4-2-(propan-2-yloxy)phenylbut-3-en-2-amine becomes increasingly accurate, reducing the reliance on trial-and-error experimentation. This synergy between computational modeling and experimental chemistry accelerates the drug discovery pipeline, making it possible to identify promising candidates more rapidly than ever before.
The future directions for research on CAS No. 1704314-37-3 include exploring its role in complex biological pathways and developing novel synthetic strategies to enhance its accessibility for medicinal chemists. Additionally, understanding its environmental fate and potential toxicity will be essential as part of broader sustainability efforts in chemical synthesis.
In conclusion,4 - 2 - (propan - 2 - yloxy) phenylbut - 3 - en - 2 - amine represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features offer opportunities for developing new therapeutic agents targeting various diseases. As our understanding of molecular interactions deepens through advanced computational tools and experimental techniques,CAS No .1704314 -37 -3 may emerge as a key player in next-generation drug development initiatives .
1704314-37-3 (4-2-(propan-2-yloxy)phenylbut-3-en-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)